![molecular formula C7H10O B010431 4,4-Dimethyl-2-cyclopenten-1-one CAS No. 22748-16-9](/img/structure/B10431.png)
4,4-Dimethyl-2-cyclopenten-1-one
Overview
Description
4,4-Dimethyl-2-cyclopenten-1-one: is an organic compound with the molecular formula C₇H₁₀O. It is a member of the cyclopentenone family, characterized by a five-membered ring with a ketone functional group. This compound is notable for its α,β-unsaturated carbonyl structure, which imparts unique chemical reactivity and biological activity. It has been identified as a constituent in the essential oil of Tagetes minuta L and exhibits significant tumor-specific cytotoxicity .
Scientific Research Applications
4,4-Dimethyl-2-cyclopenten-1-one has several scientific research applications:
Chemistry: It serves as a valuable starting material in the synthesis of terpenoids and other complex organic molecules.
Medicine: Its tumor-specific cytotoxicity suggests potential therapeutic applications in oncology.
Industry: It is used in the synthesis of fragrances and flavoring agents due to its unique chemical properties.
Mechanism of Action
Target of Action
4,4-Dimethyl-2-cyclopenten-1-one is an α,β-unsaturated carbonyl compound . It has been reported to exhibit higher tumor-specific cytotoxicity against oral human normal and tumor cells . .
Mode of Action
As an α,β-unsaturated carbonyl compound, it may interact with its targets through a mechanism similar to other compounds of this class .
Result of Action
It has been reported to exhibit higher tumor-specific cytotoxicity , suggesting that it may induce cell death in tumor cells.
Biochemical Analysis
Biochemical Properties
4,4-Dimethyl-2-cyclopenten-1-one plays a significant role in biochemical reactions. It selectively kills tumor cells such as HSC-2 and HL-60
Cellular Effects
The cellular effects of this compound are primarily observed in its cytotoxic activity against tumor cells. It exhibits CC 50 (50% cytotoxic concentration) values of 43.8 μg/mL, 152 μg/mL, 118 μg/mL, 14.0 μg/mL, 177 μg/mL and 123 μg/mL in HSC-2, HSC-3, HSG, HL-60, HGF and normal cells (HPC), respectively
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Preparation Methods
Synthetic Routes and Reaction Conditions:
The synthesis of 4,4-Dimethyl-2-cyclopenten-1-one can be achieved through a multi-step process starting from 2,2-dimethyl-4-pentenal. The procedure involves the following steps :
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Oxidation of 2,2-dimethyl-4-pentenal:
- A solution of copper(I) chloride, palladium(II) chloride, dimethylformamide, and water is prepared.
- Oxygen is bubbled through this solution for 60 hours at room temperature.
- The resulting keto-aldehyde is extracted and purified.
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Cyclization to form this compound:
- The keto-aldehyde is refluxed with aqueous potassium hydroxide, tetrahydrofuran, and ethyl ether under a nitrogen atmosphere for 66 hours.
- The product is then extracted and purified to yield this compound.
Industrial Production Methods:
While specific industrial production methods for this compound are not widely documented, the described synthetic route can be scaled up for industrial applications. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency.
Chemical Reactions Analysis
Types of Reactions:
4,4-Dimethyl-2-cyclopenten-1-one undergoes various chemical reactions due to its α,β-unsaturated carbonyl structure:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The α,β-unsaturated carbonyl group allows for nucleophilic addition reactions, leading to various substituted products.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Reagents like Grignard reagents or organolithium compounds are employed for nucleophilic addition.
Major Products:
Oxidation: Carboxylic acids or aldehydes.
Reduction: Alcohols.
Substitution: Various substituted cyclopentenones depending on the nucleophile used.
Comparison with Similar Compounds
Similar Compounds:
- 2-Cyclopenten-1-one
- 2,3-Dimethyl-2-cyclopenten-1-one
- 3-Methyl-2-cyclopentenone
- 2-Methyl-2-cyclopenten-1-one
Comparison:
- 4,4-Dimethyl-2-cyclopenten-1-one is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity.
- Compared to other cyclopentenones, it exhibits higher tumor-specific cytotoxicity, making it a more promising candidate for anticancer research .
Properties
IUPAC Name |
4,4-dimethylcyclopent-2-en-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c1-7(2)4-3-6(8)5-7/h3-4H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVFVCSCZJJGBAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60177287 | |
Record name | 4,4-Dimethyl-2-cyclopenten-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60177287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22748-16-9 | |
Record name | 4,4-Dimethyl-2-cyclopenten-1-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022748169 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,4-Dimethyl-2-cyclopenten-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60177287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-Dimethyl-2-cyclopenten-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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